Cas no 8076-99-1 (Mandrax)

• Product name: Mandrax
• CAS No: 8076-99-1
• MF: C₃₃H₃₆ClN₃O₂
• MW: 542.110847473145
• CID: 986065

Mandrax Chemical and Physical Properties

Names and Identifiers

• Mandrax
• 2-benzhydryloxy-N,N-dimethylethanamine,2-methyl-3-(2-methylphenyl)quinazolin-4-one,hydrochloride
• Diphenhydramine hydrochloride mixture with methaqualone
• Soval
• Methaqualone - diphenhydramine hydrochloride mixt.
• Diphenhydramine hydrochloride - methaqualone mixt.
• 4(3H)-Quinazolinone, 2-methyl-3-(2-methylphenyl)-, mixt. with 2-(diphenylmethoxy)-N,N-dimethylethanamine hydrochloride

• Inchi： 1S/C17H21NO.C16H14N2O.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;1-11-7-3-6-10-15(11)18-12(2)17-14-9-5-4-8-13(14)16(18)19;/h3-12,17H,13-14H2,1-2H3;3-10H,1-2H3;1H
• InChI Key： WDGXQSVUSMTYNG-UHFFFAOYSA-N
• SMILES： Cl.O(CCN(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1.O=C1C2C=CC=CC=2N=C(C)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 541.249605
• Monoisotopic Mass: 541.249605
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1